molecular formula C9H7N3 B1311863 1-Methyl-1H-indazole-5-carbonitrile CAS No. 189107-45-7

1-Methyl-1H-indazole-5-carbonitrile

Cat. No. B1311863
M. Wt: 157.17 g/mol
InChI Key: QAXKWSDDUMHXFE-UHFFFAOYSA-N
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Description

1-Methyl-1H-indazole-5-carbonitrile is a chemical compound with the CAS Number: 189107-45-7 . It has a molecular weight of 157.17 .


Molecular Structure Analysis

The IUPAC name for this compound is 1-methyl-1H-indazole-5-carbonitrile . The InChI code is 1S/C9H7N3/c1-12-9-3-2-7(5-10)4-8(9)6-11-12/h2-4,6H,1H3 .


Physical And Chemical Properties Analysis

1-Methyl-1H-indazole-5-carbonitrile is a solid at room temperature . It is white to brown in color .

Scientific Research Applications

  • Synthesis of Indazoles
    • Field : Organic Chemistry
    • Application : 1-Methyl-1H-indazole-5-carbonitrile is used in the synthesis of indazoles . Indazoles are important heterocyclic compounds with a wide variety of medicinal applications .
    • Method : The synthesis strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst .
    • Results : The work summarizes the latest strategies for the synthesis of 1H- and 2H-indazoles published during the last five years .

Safety And Hazards

This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 .

properties

IUPAC Name

1-methylindazole-5-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7N3/c1-12-9-3-2-7(5-10)4-8(9)6-11-12/h2-4,6H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAXKWSDDUMHXFE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C=C(C=C2)C#N)C=N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30441987
Record name 1-Methyl-1H-indazole-5-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30441987
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

157.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-1H-indazole-5-carbonitrile

CAS RN

189107-45-7
Record name 1-Methyl-1H-indazole-5-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30441987
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2
Citations
S Guariento, M Chesi, F Bellina, D Copelli… - …, 2023 - Wiley Online Library
… The crude reaction product obtained from the reaction of 1-methyl-1H-indazole-5-carbonitrile (1 f) with 1-bromo-4-(trifluoromethyl)benzene (2 a) was concentrated under reduced …
K Gambouz, AE Abbouchi, S Nassiri… - European Journal of …, 2020 - Wiley Online Library
… Nevertheless, when 1-methyl-1H-indazole-5-carbonitrile was used as starting material, the arylated product 6f was isolated in a low yield (21 %). An improved yield was obtained with 1-…

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